Cas no 588678-91-5 (2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a heterocyclic compound featuring a tetrahydrobenzothiophene core with a carboxamide substituent. Its structure combines a benzylamine moiety with a methyl-substituted cyclohexene ring, conferring potential utility in medicinal chemistry and pharmaceutical research. The presence of both amino and carboxamide functional groups enhances its versatility as a synthetic intermediate, particularly in the development of bioactive molecules. The compound’s rigid, fused-ring system may contribute to selective binding interactions, making it valuable for studying structure-activity relationships. Its well-defined molecular architecture supports precise modifications for targeted applications in drug discovery and organic synthesis.

2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide structure

588678-91-5 structure

Product Name:2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

CAS No:588678-91-5

MF:C₁₇H₂₀N₂OS

MW:300.418502807617

MDL:MFCD03422660

CID:4715397

Update Time:2025-06-07

2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-amino-N-benzyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- 2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
- Oprea1_488726
- STK436069
- BBL016848
- FCH2726858
- ST50843071
- R7463
- (2-amino-6-methyl(4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl))-N-benzylcarboxamid e
- 2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- MDL： MFCD03422660
- Inchi： 1S/C17H20N2OS/c1-11-7-8-13-14(9-11)21-16(18)15(13)17(20)19-10-12-5-3-2-4-6-12/h2-6,11H,7-10,18H2,1H3,(H,19,20)
- InChI Key： NOEZCXXBPYBIQW-UHFFFAOYSA-N
- SMILES： S1C(=C(C(NCC2C=CC=CC=2)=O)C2=C1CC(C)CC2)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 370
Topological Polar Surface Area: 83.4

2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A016290-250mg	2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	588678-91-5		250mg	$ 275.00	2022-06-08
TRC	A016290-500mg	2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	588678-91-5		500mg	$ 450.00	2022-06-08
TRC	A016290-1000mg	2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	588678-91-5		1g	$ 720.00	2022-06-08
Chemenu	CM522501-1g	2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide	588678-91-5	97%	1g	$201	2023-01-10
Chemenu	CM522501-5g	2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide	588678-91-5	97%	5g	$597	2023-01-10
Matrix Scientific	029160-500mg	2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	588678-91-5		500mg	$126.00	2023-09-06
abcr	AB380125-500 mg	2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	588678-91-5		500MG	€254.60	2023-02-03
abcr	AB380125-1 g	2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	588678-91-5		1g	€322.50	2023-04-25
abcr	AB380125-5 g	2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	588678-91-5		5g	€907.00	2023-04-25
abcr	AB380125-500mg	2-Amino-N-benzyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide; .	588678-91-5		500mg	€269.00	2025-04-17